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Compound of Interest

1,4,5,8-
Compound Name: ]
Tetrahydroxyanthraquinone

Cat. No.: B184003

Essential Safety and Handling Guide for 1,4,5,8-
Tetrahydroxyanthraquinone

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,4,5,8-
Tetrahydroxyanthraquinone (CAS: 81-60-7). Adherence to these procedures is essential for
ensuring personal safety and minimizing laboratory risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin, and
eye contact. The required equipment is summarized below.
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Protection Type

Specific Equipment

Reasoning and Best
Practices

Eye and Face Protection

Chemical safety goggles
meeting approved standards
(e.g., ANSI Z87.1). A face
shield is recommended for

splash risks.

Protects against airborne
particles and potential
splashes.[1][2] Contact lenses
can absorb and concentrate
irritants and should be used
with caution, following a

specific workplace policy.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, powder-free).

Inspect gloves for any holes
before use.[1] For enhanced
safety, consider double
gloving. Change gloves
immediately if they become

contaminated.[2]

Skin and Body Protection

A chemical-resistant lab coat
or coveralls, long-sleeved

clothing, and closed-toe shoes.

Provides a barrier against
accidental skin contact.[1][2]
For operations with a higher
risk of splashes, a splash-proof
apron offers an additional layer

of protection.[1]

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) is
required when dust may be
generated outside of a fume
hood.

Surgical masks are not a
suitable substitute.[2]
Respiratory protection is
necessary when handling the
powder, as dusts can be
generated.[3] Ensure proper fit
and maintenance of the

respirator.[3]

Operational Plan: Handling and Storage

Engineering Controls:
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Ventilation: All handling of 1,4,5,8-Tetrahydroxyanthraquinone powder should occur within
a certified chemical fume hood to minimize inhalation exposure.[1][2]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.[2][4]

Safe Handling Procedures:

Preparation: Before beginning work, ensure you have read and understood the Safety Data
Sheet (SDS). Verify that all required PPE is available and in good condition.[1][2]

Weighing and Transfer: Conduct all weighing and transfers of the chemical powder inside a
chemical fume hood to control dust.[2] Use appropriate tools like a spatula to handle the
powder and avoid methods that can create dust.[2]

General Practices: Avoid all contact with skin and eyes.[1] Do not eat, drink, or smoke in the
handling area.[5] Wash hands thoroughly with soap and water after handling the chemical
and before breaks.[1]

Storage: Store 1,4,5,8-Tetrahydroxyanthraquinone in a cool, dry, and well-ventilated area.
[1][4] Keep containers tightly closed when not in use and store them in a locked location.[1]
[3] Avoid storing near strong oxidizing agents, strong acids, or acid anhydrides.[1][4]

Spill Management

Minor Spills:

Clean up all spills immediately.

Wear appropriate PPE, including impervious gloves and safety glasses.
Use dry clean-up procedures to avoid generating dust.[3]

Sweep or vacuum the spilled material.

Place the collected material into a clean, dry, sealable, and labeled container for disposal.

Major Spills:
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o Evacuate the area and move upwind.

o Alert the appropriate emergency personnel and inform them of the hazard's location and
nature.

» Control personal contact by using the recommended protective equipment.
o Prevent the spillage from entering drains, sewers, or water courses.[3]

» Contain and recover the product where possible, then place residues in labeled containers
for disposal.

Disposal Plan

Chemical waste must be disposed of in accordance with all national and local regulations.[1]

o Containerization: Leave chemicals in their original containers if possible and do not mix them
with other waste.[1] All waste must be stored in containers that are in good condition,
compatible with the waste, and suitable for transportation.[6]

» Labeling: Clearly label all hazardous waste containers with the words "HAZARDOUS
WASTE" and list the contents and their approximate percentages.[6]

o Storage: Keep waste containers tightly capped at all times, except when adding waste.[6]
Store containers in a designated Satellite Accumulation Area (SAA) that is at or near the
point of generation.[6]

e Segregation: Segregate waste containers according to chemical compatibility.[6]

» Pickup: Arrange for the removal of the chemical waste through your institution's designated
hazardous waste management service.[6] Handle uncleaned empty containers as you would
the product itself.[1]

Workflow Visualization

The following diagram illustrates the standard operational workflow for safely handling 1,4,5,8-
Tetrahydroxyanthraquinone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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